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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B045756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and procedures

for handling cyclohexanone in a research environment. Adherence to these guidelines is

critical for minimizing risks and ensuring a safe laboratory setting.

Understanding Cyclohexanone: Properties and
Hazards
Cyclohexanone is a colorless to pale yellow oily liquid with a characteristic peppermint-like or

acetone-like odor.[1][2] It is a versatile solvent and a key intermediate in the synthesis of

various compounds, notably in the production of nylon.[1] While indispensable in many

research applications, it presents several health and safety hazards that necessitate careful

handling.

Physicochemical Properties
A thorough understanding of cyclohexanone's physical and chemical properties is

fundamental to its safe handling.
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Property Value References

CAS Number 108-94-1 [3][4]

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.15 g/mol [1]

Boiling Point 155-156 °C [1]

Melting Point -47 °C to -31 °C [1][5]

Flash Point 44 °C (111 °F) [5][6]

Autoignition Temperature 420 °C (788 °F) [5][6]

Lower Explosive Limit (LEL) 1.1% - 1.3% (v/v) [5][7]

Upper Explosive Limit (UEL) 9.4% (v/v) [5][7]

Vapor Density (Air=1) 3.4 [8]

Specific Gravity 0.947 g/cm³ at 20 °C [1]

Solubility in Water Slightly soluble [1]

Health Hazards
Cyclohexanone is classified as a hazardous substance with multiple routes of exposure,

including inhalation, skin contact, and ingestion.[5][9]

Acute Effects:

Inhalation: Harmful if inhaled, it can cause irritation to the nose, throat, and respiratory

system, leading to coughing and wheezing.[10][11] High concentrations can result in

headaches, dizziness, drowsiness, and even unconsciousness.[2][10]

Skin Contact: Harmful in contact with skin, causing irritation.[5][9] Prolonged or repeated

contact can lead to drying and cracking of the skin.[10] It can be absorbed through the skin.

[10]

Eye Contact: Causes serious eye damage and irritation.[5][9]
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Ingestion: Harmful if swallowed.[5][9]

Chronic Effects:

Long-term exposure may lead to the development of cataracts.[10]

There is evidence to suggest that cyclohexanone may cause damage to the liver and

kidneys.[10]

While not classified as a human carcinogen, some studies have shown mutagenic effects in

mammalian somatic cells.[12]

Exposure Limits and Toxicity Data
Various regulatory bodies have established occupational exposure limits (OELs) to protect

laboratory personnel from the adverse effects of cyclohexanone.

Parameter Value Organization

Permissible Exposure Limit

(PEL)

50 ppm (200 mg/m³) - 8-hour

TWA
OSHA[4][10]

Recommended Exposure Limit

(REL)

25 ppm (100 mg/m³) - 10-hour

TWA
NIOSH[4][10]

Threshold Limit Value (TLV) 20 ppm - 8-hour TWA ACGIH[10]

Short-Term Exposure Limit

(STEL)
50 ppm ACGIH[10]

Immediately Dangerous to Life

or Health (IDLH)
700 ppm NIOSH[9]

Toxicity Data:
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Test Species Value

Oral LD50 Rat 1535 - 1620 mg/kg

Dermal LD50 Rabbit 948 mg/kg

Inhalation LC50 Rat 8000 mg/L (4 hours)

Safe Handling and Storage Protocols
A systematic approach to handling and storage is paramount to ensuring safety. The following

workflow outlines the critical steps for researchers.
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Workflow for Safe Handling of Cyclohexanone

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Verify Engineering Controls (Fume Hood, Ventilation)

Select and Inspect Personal Protective Equipment (PPE)

Work in a Well-Ventilated Area (Fume Hood)

Ground and Bond Containers to Prevent Static Discharge

Use Non-Sparking Tools

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Keep Away from Ignition Sources and Incompatible Materials

Securely Close and Label Containers

Store in a Cool, Dry, Well-Ventilated, Flammables-Approved Area

Properly Dispose of Waste

Wash Hands and Contaminated Surfaces Thoroughly
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Caption: A generalized workflow for the safe handling of cyclohexanone in a laboratory

setting.

Engineering Controls
Ventilation: Always handle cyclohexanone in a well-ventilated area.[5] A properly functioning

chemical fume hood is essential to minimize the concentration of vapors.[13]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces.[14] Use explosion-proof electrical and lighting equipment.[5][14]

Static Electricity: Take precautionary measures against static discharge by grounding and

bonding containers and equipment during transfer.[5][14]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are critical to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[15][16]

Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton.[16] It is

crucial to check the manufacturer's specifications for breakthrough times.

Skin and Body Protection: Wear a lab coat, and if there is a risk of splashing, an impervious

apron and boots are recommended.[15]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

OELs, a NIOSH-approved respirator with an organic vapor cartridge should be used.[17] For

concentrations up to 700 ppm, a full-facepiece respirator with organic vapor cartridges is

recommended.[4]

Storage Requirements
Store cyclohexanone in a tightly closed container in a cool, dry, and well-ventilated area

designated for flammable liquids.[5][18]

Keep away from heat, sparks, open flames, and direct sunlight.[5][14]
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Store separately from incompatible materials such as strong oxidizing agents, acids, and

alkalis.[12]

Containers may form explosive peroxides upon prolonged storage.[9] If peroxide formation is

suspected, the container should be handled by professionals.[9]

Emergency Procedures
In the event of an emergency, a swift and informed response is crucial.
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Emergency Response Decision Tree for Cyclohexanone Incidents

Incident Occurs

Immediate Actions

Assess the Situation

Containment & Cleanup (If Safe) Professional Intervention

Spill, Fire, or Exposure

Alert Personnel and Evacuate if Necessary

Remove Ignition Sources

Attend to Injured/Exposed Individuals

Is the Incident Controllable?

Use Appropriate PPE

Yes

Call Emergency Services (e.g., Fire Department, Hazmat)

No

Contain Spill with Inert Absorbent Material

Use Non-Sparking Tools for Cleanup

Place Waste in a Labeled, Sealed Container

Provide SDS and Incident Details
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Caption: A logical diagram illustrating the key steps in responding to a chemical spill or

exposure incident.

First Aid Measures
Inhalation: Move the individual to fresh air.[3] If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3][10]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[10][11] Seek medical attention if irritation persists.[11]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[10] Remove contact lenses if present and easy to do.[10]

Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water and seek immediate

medical attention.[13]

Spill and Leak Procedures
Small Spills: Evacuate unnecessary personnel.[19] Remove all ignition sources.[20] Absorb

the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[3][8] Use

non-sparking tools to collect the material and place it in a sealed container for disposal.[8]

[20]

Large Spills: Isolate the spill area and consider downwind evacuation.[8] Prevent the spill

from entering waterways or sewers.[3] A vapor-suppressing foam may be used to reduce

vapors.[8] Contact emergency services for assistance.

Firefighting Measures
Cyclohexanone is a flammable liquid.[5]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[3][10]

Unsuitable Extinguishing Media: Do not use a full jet of water as it may spread the fire.[3]
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Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[10] Containers may explode when heated.[10] Hazardous combustion products

include carbon monoxide and carbon dioxide.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[16]

Disposal Considerations
Dispose of cyclohexanone and contaminated materials in accordance with all applicable

federal, state, and local regulations.[3] Do not dispose of it in household garbage or allow it to

enter the sewer system.[11] Waste should be handled by a licensed professional waste

disposal service.

This guide is intended to provide comprehensive safety information for the handling of

cyclohexanone in a research setting. It is not a substitute for a thorough risk assessment and

adherence to all institutional and regulatory safety protocols. Always consult the Safety Data

Sheet (SDS) for the most current and detailed information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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